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Compound of Interest

Compound Name: UK-59811 hydrochloride

Cat. No.: B10788784 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
UK-59811 hydrochloride is a potent dihydropyridine derivative that acts as a blocker of

voltage-gated calcium channels (VGCCs), specifically demonstrating inhibitory activity against

the bacterial CaVAb channel with an IC50 of 194 nM.[1][2][3][4] As a calcium channel

antagonist, it is a valuable tool for investigating cellular processes regulated by calcium influx,

such as neurotransmitter release, muscle contraction, and gene expression. This document

provides detailed protocols for the proper dissolution and application of UK-59811
hydrochloride in cell culture experiments.

Chemical Properties and Storage
A clear understanding of the physicochemical properties of UK-59811 hydrochloride is crucial

for its effective use in experimental settings.
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Property Value Source

Synonym

4-(2-Bromophenyl)-2-[[2-

(dimethylamino)ethoxy]methyl]

-1,4-dihydro-6-methyl-3,5-

pyridinedicarboxylic acid 3-

ethyl 5-methyl ester

hydrochloride

Internal Data

Molecular Weight 517.84 g/mol [2]

Appearance White to beige powder Internal Data

Solubility DMSO: 2 mg/mL Internal Data

IC50
194 nM (for bacterial CaVAb

channel)
[1][2][3][4]

Storage (Powder) 2-8°C [2]

Storage (in DMSO)
2 weeks at 4°C or 6 months at

-80°C
[2]

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO
Materials:

UK-59811 hydrochloride powder

Dimethyl sulfoxide (DMSO), sterile

Sterile microcentrifuge tubes

Vortex mixer

Calibrated pipette

Procedure:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://dcchemicals.com/product_show-uk-59811-hydrochloride.html?datasheet=datasheet
https://www.medchemexpress.com/uk-59811-hydrochloride.html
https://dcchemicals.com/product_show-uk-59811-hydrochloride.html?datasheet=datasheet
https://www.medchemexpress.cn/cas/2250025-89-7.html
https://www.targetmol.cn/compound/uk-59811_hydrochloride
https://dcchemicals.com/product_show-uk-59811-hydrochloride.html?datasheet=datasheet
https://dcchemicals.com/product_show-uk-59811-hydrochloride.html?datasheet=datasheet
https://www.benchchem.com/product/b10788784?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10788784?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Calculate the required mass:

To prepare a 10 mM stock solution, the required mass of UK-59811 hydrochloride can be

calculated using the following formula:

Mass (mg) = Molarity (M) x Volume (L) x Molecular Weight ( g/mol ) x 1000

For 1 mL of a 10 mM stock solution:

Mass (mg) = 0.010 mol/L x 0.001 L x 517.84 g/mol x 1000 = 5.18 mg

Dissolution:

Aseptically weigh 5.18 mg of UK-59811 hydrochloride powder and transfer it to a sterile

microcentrifuge tube.

Add 1 mL of sterile DMSO to the tube.

Vortex the solution thoroughly until the powder is completely dissolved. A brief sonication

may be used to aid dissolution if necessary.

Storage:

Aliquot the 10 mM stock solution into smaller, single-use volumes to avoid repeated

freeze-thaw cycles.

Store the aliquots at -80°C for long-term storage (up to 6 months) or at 4°C for short-term

use (up to 2 weeks).[2]

Preparation of Working Solutions for Cell Culture
Important Considerations:

The final concentration of DMSO in the cell culture medium should be kept to a minimum,

typically below 0.5%, to avoid cytotoxicity.[5][6]

Always include a vehicle control (media with the same final concentration of DMSO) in your

experiments.
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Prepare working solutions fresh for each experiment.

Procedure (Example for a final concentration of 1 µM):

Serial Dilution: It is recommended to perform a serial dilution to achieve the desired final

concentration and ensure accurate dosing.

Intermediate Dilution (Optional but Recommended):

Prepare a 1 mM intermediate solution by diluting the 10 mM stock solution 1:10 in sterile

cell culture medium.

For example, add 10 µL of the 10 mM stock solution to 90 µL of cell culture medium.

Final Dilution:

To prepare a 1 µM working solution, dilute the 1 mM intermediate solution 1:1000 in the

final volume of cell culture medium.

For example, to prepare 1 mL of 1 µM working solution, add 1 µL of the 1 mM intermediate

solution to 999 µL of cell culture medium.

Direct Dilution (for higher working concentrations):

Alternatively, for a 10 µM final concentration in 1 mL of media, you can directly add 1 µL of

the 10 mM stock solution to 999 µL of cell culture medium. This results in a final DMSO

concentration of 0.1%.

Signaling Pathway
UK-59811, as a dihydropyridine, is expected to block L-type voltage-gated calcium channels. In

neurons, the influx of calcium through these channels can activate downstream signaling

cascades, including the phosphorylation of the transcription factor CREB (cAMP response

element-binding protein), which in turn regulates the expression of genes involved in synaptic

plasticity and cell survival.[7][8][9][10][11]
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Caption: Signaling pathway of L-type calcium channel inhibition by UK-59811 hydrochloride.
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Experimental Workflow
The following diagram illustrates a typical workflow for utilizing UK-59811 hydrochloride in a

cell-based assay.
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Caption: General experimental workflow for cell-based assays using UK-59811 hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. UK-59811 hydrochloride Datasheet DC Chemicals [dcchemicals.com]

3. UK-59811 hydrochloride 2250025-89-7 | MCE [medchemexpress.cn]

4. targetmol.cn [targetmol.cn]

5. medchemexpress.cn [medchemexpress.cn]

6. lifetein.com [lifetein.com]

7. L-Type Ca(2+) channels are essential for glutamate-mediated CREB phosphorylation and
c-fos gene expression in striatal neurons - PubMed [pubmed.ncbi.nlm.nih.gov]

8. CaV1.2 and CaV1.3 neuronal L-type calcium channels: differential targeting and signaling
to pCREB - PMC [pmc.ncbi.nlm.nih.gov]

9. researchgate.net [researchgate.net]

10. tandfonline.com [tandfonline.com]

11. Neuronal L-Type Calcium Channel Signaling to the Nucleus Requires a Novel CaMKIIα-
Shank3 Interaction - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Notes and Protocols for UK-59811
Hydrochloride in Cell Culture]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10788784#how-to-dissolve-uk-59811-hydrochloride-
for-cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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